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Compound of Interest

Compound Name: Clodinafop-propargy!

Cat. No.: B133425

Essential Safety and Handling Guide for Clodinafop-
propargyl

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Clodinafop-propargyl. Adherence to these procedures is essential
for ensuring personal safety and minimizing environmental contamination.

Hazard Summary

Clodinafop-propargyl is a selective herbicide that presents several health and environmental
hazards. It is classified as harmful if swallowed or inhaled.[1] The substance can cause serious
eye and skin irritation and may lead to an allergic skin reaction.[2][3] Prolonged or repeated
exposure may cause damage to organs.[2][4][5] Furthermore, Clodinafop-propargyl is very
toxic to aquatic life with long-lasting effects.[2][4][6]

Primary Routes of Exposure:

 Inhalation: May cause respiratory irritation.[2]

o Skin Contact: Causes skin irritation and may cause an allergic reaction.[2][5]
o Eye Contact: Causes serious eye irritation.[2][3]

¢ Ingestion: Harmful if swallowed; may cause irritation to the mouth and throat.[2][4][6]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE
may be found on the product's safety data sheet (SDS), and it is recommended to consider
additional protection, especially during mixing or handling of the concentrate.[7]

o Hand Protection: Wear chemical-resistant gauntlet gloves, such as nitrile or butyl rubber.[7]
[8][9] Avoid using leather or fabric gloves which can absorb the chemical.[9] Always wash the
exterior of gloves before removal.[9]

o Eye and Face Protection: Use chemical splash goggles.[8] When there is a significant risk of
splashing, a face shield should be worn in addition to goggles.[7][9] Do not wear contact
lenses when handling this chemical.[8]

» Body Protection: Wear chemical-resistant coveralls or a lab coat over a long-sleeved shirt
and long pants.[8][10] For mixing and loading operations, a chemical-resistant apron is
recommended.[9]

o Footwear: Use chemical-resistant boots. Pant legs should be worn outside of the boots to
prevent chemicals from entering.[9][10]

» Respiratory Protection: A respirator is not typically required when handling in a well-
ventilated area.[8] However, if working with dusts, aerosols, or in an area with inadequate
ventilation, a suitable respirator with a filter for organic vapors and particulates should be
used.[7][11]

Quantitative Toxicity Data

The following table summarizes key toxicological data for Clodinafop-propargyl.
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Toxicity Data Value Species Source
Acute Oral LD50 1,392 mg/kg Rat [4]
Acute Dermal LD50 >2,000 mg/kg Rabbit [4][12]
Acute Inhalation LC50

2,325 mg/l Rat [4]
(4h)
Skin Irritation Irritating Rabbit [2][12]
Eye Irritation Seriously Irritating Rabbit [2][12]

, o May cause an allergic _ _
Skin Sensitization ) ) Guinea Pig [2][4][12]
skin reaction

Operational and Disposal Plans
Standard Operating Protocol: Handling and Storage

o Preparation: Read the Safety Data Sheet (SDS) thoroughly before use.[2] Ensure a safety
shower and eyewash station are readily accessible.[2]

o Ventilation: Always handle Clodinafop-propargyl in a well-ventilated area or a chemical
fume hood to avoid inhalation of vapors or dust.[2][6]

» Handling: Avoid all personal contact, including inhalation.[6] Prevent contact with skin, eyes,
and clothing.[8] Do not eat, drink, or smoke in areas where the chemical is handled.[2][13]

o Storage: Store in the original, tightly closed container in a cool, dry, and well-ventilated place
under lock and key.[2][5][12] Store away from foodstuffs, incompatible materials (strong
oxidizers, acids, bases), heat, and open flames.[2][6][13]

Decontamination and Disposal Protocol

o PPE Decontamination: After use, wash the outside of gloves with soap and water before
removing them.[7] All reusable PPE must be thoroughly cleaned after each use.[10] Wash
contaminated clothing separately from other laundry before reuse.[3][14]

o Spill Cleanup:
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o Evacuate and secure the area. Remove all ignition sources.[6]
o For small spills, absorb with an inert material like sand, vermiculite, or earth.[12]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[2][12]

o Prevent spilled material from entering drains or water courses.[2][6]

e Waste Disposal:

o All waste, including contaminated absorbent materials and surplus chemicals, must be
disposed of as hazardous waste in accordance with local, state, and federal regulations.[4]

[6]

o Empty containers may still contain hazardous residues. Do not reuse empty containers.
Puncture and dispose of them at an authorized landfill or return them to the supplier if
possible.[6][13]

Visual Workflow for Safe Handling and Emergency
Response
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Caption: Workflow for handling Clodinafop-propargyl, from preparation to disposal and
emergency response.

Emergency Procedures: First Aid

Immediate action is required in case of exposure. Protect yourself with appropriate PPE before
assisting others.[15]

 If Inhaled: Move the person to fresh air immediately.[13] If breathing has stopped or is
difficult, provide artificial respiration and seek immediate medical attention.[16]

 If on Skin or Clothing: Immediately remove all contaminated clothing.[2][14] Wash the
affected skin area thoroughly with plenty of soap and water for at least 15-20 minutes.[2][8]
[15] Seek medical attention if irritation or a rash develops or persists.[2]

 Ifin Eyes: Hold the eyelids open and rinse cautiously with clean, running water for at least 15
minutes.[2][8][17] Remove contact lenses, if present, after the first 5 minutes and continue
rinsing.[8] Seek immediate medical attention.[2]

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice.[5][17]
Rinse the mouth with water and give a glass of water to drink.[2] Do NOT induce vomiting
unless instructed to do so by medical personnel.[2][5] Never give anything by mouth to an
unconscious person.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Clodinafop-
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[https://www.benchchem.com/product/b133425#personal-protective-equipment-for-handling-
clodinafop-propargyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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